Cas no 25090-45-3 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
• CAS No: 25090-45-3
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 1420859
• Update Time: 2024-08-15

Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-

• Inchi： 1S/C7H9BrO2/c8-7-3-1-2-6(7,4-7)5(9)10/h1-4H2,(H,9,10)
• InChI Key： ZRNLPPOSCXECJV-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C(Br)(C1)CCC2

Computed Properties

• Exact Mass: 203.97857

Experimental Properties

• Density: 1.979±0.06 g/cm3(Predicted)
• Boiling Point: 289.2±23.0 °C(Predicted)
• PSA: 37.3
• pka: 4.14±0.23(Predicted)